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For Research Use Only. Not for use in humans.

Introduction
Hdac-IN-73, also identified as compound P-503, is a histone deacetylase (HDAC) inhibitor with

potent activity against HDAC1 and HDAC6.[1][2][3][4] In vitro studies have demonstrated its

ability to inhibit cancer cell proliferation, induce apoptosis, and cause cell cycle arrest at the

G2/M phase.[1] This document provides detailed application notes and protocols for the in vivo

administration of Hdac-IN-73, based on available preclinical data. It is intended for

researchers, scientists, and drug development professionals.

Histone deacetylases are a class of enzymes that play a crucial role in the epigenetic

regulation of gene expression by removing acetyl groups from lysine residues on histones and

other proteins. The inhibition of HDACs can lead to the re-expression of tumor suppressor

genes, making them a target for cancer therapy. Hdac-IN-73 has shown significant antitumor

activity in a preclinical xenograft model, highlighting its therapeutic potential.[1] However, it is

important to note that toxicity has been observed at the tested dosage, necessitating careful

dose-response studies and safety monitoring.[1][5]
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Data Presentation
In Vitro Inhibitory Activity

Target IC50 (µM) Cell Line IC50 (µM)

HDAC1 0.17 HCT116 0.24

HDAC6 0.49

Data sourced from MedChemExpress.[1]

In Vivo Efficacy in HCT116 Xenograft Model
Parameter Value

Animal Model Female BALB/c nude mice (6 weeks old)

Tumor Model HCT116 xenograft

Dose 5 mg/kg

Administration Route Intraperitoneal (i.p.)

Dosing Frequency Every 2 days

Treatment Duration 26 days

Tumor Growth Inhibition (TGI) 74.6%

Observed Toxicity
Significant body weight loss; 2 deaths reported

during the study.

Data sourced from MedChemExpress.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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